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dihydrochloride

Cat. No.: B3418269 Get Quote

An In-Depth Technical Guide for the Safe Handling of 1,3-Dimethylpiperazine
Dihydrochloride

Introduction: The Duality of a Chiral Building Block
1,3-Dimethylpiperazine dihydrochloride, and its constituent enantiomers ((R) and (S)),

represent valuable chiral building blocks in modern drug discovery and asymmetric synthesis.

[1][2] The piperazine scaffold is a privileged structure in medicinal chemistry, found in

numerous approved therapeutics, where it often serves to modulate physicochemical

properties or to correctly orient pharmacophoric elements for target engagement.[3][4] As a

dihydrochloride salt, the compound generally exhibits improved solubility in aqueous media

compared to its free base form, a key advantage for various experimental applications.[5]

However, the very features that make this molecule a versatile synthetic tool—its reactivity and

stereochemistry—necessitate a rigorous and informed approach to its handling. Many

piperazine derivatives are known to possess significant biological activity, with potential

toxicological effects ranging from skin and eye irritation to systemic impacts on the central

nervous system.[6][7] This guide, intended for researchers and drug development

professionals, provides a framework for the safe handling of 1,3-Dimethylpiperazine
dihydrochloride by integrating established chemical safety principles with a critical awareness

of the existing gaps in its specific toxicological data. The core principle underpinning this
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document is that a lack of comprehensive hazard data mandates the highest standards of

precaution.

Section 1: Chemical Identity and Known Properties
Precise identification is the foundation of chemical safety. 1,3-Dimethylpiperazine
dihydrochloride exists as a racemic mixture and as individual stereoisomers, each with a

unique CAS number. It is imperative to verify the specific isomer in use, as stereochemistry can

influence biological activity.
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Property Value Source(s)

Chemical Name
1,3-Dimethylpiperazine

dihydrochloride
[5][8]

Molecular Formula C₆H₁₆Cl₂N₂ [8][9]

Molecular Weight 187.11 g/mol [8][9][10]

CAS Numbers

1220040-19-6 (Isomer

unspecified) 1152110-26-3

((R)-isomer) 1152110-30-9

((S)-isomer)

[9][11][12]

Appearance Solid (Typical)

Storage Temperature
Room Temperature or 2-8°C

(Sealed, dry)
[11][13]

Acute Toxicity (Oral)

Data not available. Related

compounds are harmful if

swallowed.

[14][15]

Carcinogenicity Data not available. [16]

Specific Health Hazards

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated. Based on related

structures, may cause skin,

eye, and respiratory irritation.

[14][17][18]

Section 2: Hazard Identification - A Precautionary
Approach
The most critical piece of safety information for 1,3-Dimethylpiperazine dihydrochloride is

the absence of comprehensive toxicological data. While safety data sheets for related

compounds, such as 1,4-Dimethylpiperazine, indicate hazards like severe skin and eye

damage, and potential for being harmful if swallowed, specific data for the 1,3-isomer is largely
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absent.[15][19] This data gap requires us to operate under the precautionary principle: in the

absence of conclusive safety data, the substance must be treated as potentially hazardous.

Inferred Potential Hazards:

Skin and Eye Damage: The free base forms of similar piperazine derivatives are known to be

corrosive.[18] The dihydrochloride salt, while different, should be assumed to be, at a

minimum, a severe irritant upon contact with skin or eyes.

Respiratory Irritation: As a fine, crystalline solid, airborne dust presents an inhalation hazard.

Inhalation may lead to irritation of the respiratory system.[15]

Oral Toxicity: Many amine-containing compounds are harmful if ingested. Ingestion may

cause gastrointestinal upset or more severe systemic effects.[14]

Section 3: Risk Management - The Hierarchy of
Controls
Effective safety management prioritizes engineering and administrative controls over sole

reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is a fundamental

concept in laboratory safety.
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Hierarchy of Safety Controls (Most to Least Effective)

Elimination
(Not applicable; compound is required)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)
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Start: Plan Experiment

Identify Quantities & Manipulations

Consult SDS & Technical Guide

Are Hazards Understood
& Data Gaps Acknowledged?

Verify Engineering Controls
(Fume Hood Certification)

Yes

STOP
Consult with Safety Officer

No

Are Controls Adequate
for the Scale?

Select & Inspect PPE

Yes No

Review Emergency Procedures

Proceed with Experiment
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Contact Response Inhalation Response Spill Response

Emergency Event

Type of Exposure?

Skin/Eye Contact

Contact

Inhalation

Inhalation

Spill

Spill

Remove contaminated clothing Move to fresh air immediately Evacuate immediate area

Flush affected area with water
for at least 15 minutes

Seek immediate medical attention

If breathing is difficult,
provide oxygen

Seek immediate medical attention

Alert others

Minor or Major Spill?

Cover with absorbent material,
sweep up, place in waste container

Minor

Contact EH&S/Emergency Response

Major

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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